N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C16H12N6O3S3/c1-8-6-11(22-25-8)18-12(23)7-26-16-21-20-15(28-16)19-13(24)14-17-9-4-2-3-5-10(9)27-14/h2-6H,7H2,1H3,(H,18,22,23)(H,19,20,24)
• InChI Key: VJRKPVOJNNTCEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C16H12N6O3S3
• Molecular Weight: 432.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an isoxazole ring, a thiadiazole ring, and a benzothiazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the electronic and steric interactions between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the isoxazole ring might undergo reactions at the nitrogen atom, while the thiadiazole and benzothiazole rings might react at the sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings might make it relatively nonpolar and insoluble in water.

Scientific Research Applications

Polymorphism and Crystal Structure Insights

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Synthesis of Naphtho[1,2-e][1,3]oxazines

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Anticancer Activity

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Antiepileptic Properties

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Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific targets it interacts with. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities.